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Compound of Interest

Compound Name: Histone H3 (1-34)

Cat. No.: B1151280

Essential Safety and Handling Guide for Histone
H3 (1-34)

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Histone H3 (1-34). Adherence to
these procedures is crucial for ensuring laboratory safety and maintaining the integrity of your
research.

Personal Protective Equipment (PPE) and Safety
Measures

While Histone H3 (1-34) is not classified as a hazardous substance, observing standard
laboratory safety protocols is imperative.[1][2][3][4] The following personal protective equipment
is recommended to minimize exposure and prevent contamination.
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PPE Category Item Specifications and Use

o Protects eyes from potential
] Safety glasses with side ) ]
Eye and Face Protection ) splashes or airborne particles
shields or goggles )
of the solid compound.[1]

. Protects skin and personal
Body Protection Laboratory coat _ o
clothing from contamination.

Prevents direct skin contact
] o with the peptide. Nitrile is
Hand Protection Nitrile gloves ) ]
recommended for its chemical

resistance.

Not generally required for
handling small quantities. Use
) ) a dust mask when weighing
Respiratory Protection Dust mask . ] ]
large quantities or if there is a
risk of generating dust to

minimize inhalation.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of Histone H3 (1-34) is essential for experimental accuracy and personal
safety.

1. Receiving and Storage:
¢ Inspection: Upon receipt, visually inspect the container for any damage.

» Storage of Lyophilized Peptide: Store the lyophilized peptide in a cool, dry, and dark place.
For long-term storage, -20°C is recommended, though some sources suggest -80°C for
optimal stability. Allow the container to equilibrate to room temperature before opening to
prevent moisture absorption.

2. Reconstitution:

» Preparation: Before handling, ensure the work area is clean and all required PPE is worn.
Weighing of the powdered peptide should be performed in an area with minimal air currents
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to avoid dust generation.

Solubilization: The choice of solvent depends on the peptide's properties. For many
peptides, sterile, purified water or a buffer solution is suitable. For hydrophobic peptides,
organic solvents like DMSO may be necessary for initial dissolution, followed by careful
dilution. Add the solvent to the vial and gently swirl or vortex to dissolve the peptide
completely. Avoid vigorous shaking.

Storage of Reconstituted Peptide: For short-term use, reconstituted peptides can be stored
at 2°C to 8°C. For long-term storage, it is recommended to create single-use aliquots and
store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.

. Experimental Use:
Handle the peptide solution with care, avoiding splashes and spills.

Keep the vial containing the peptide solution closed when not in use to prevent
contamination and evaporation.

Disposal Plan

Proper disposal of Histone H3 (1-34) and its containers is a critical aspect of laboratory safety
and environmental responsibility.

Waste Collection: All materials that have come into contact with the peptide, such as pipette
tips, gloves, and vials, should be collected in a designated and clearly labeled hazardous
waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations. Never dispose of peptides down the drain or in the regular trash.

Institutional Guidance: Consult with your institution's Environmental Health and Safety (EHS)
office for specific disposal protocols. They can provide guidance based on the facility's waste
streams and disposal procedures. In many cases, incineration by a licensed facility is the
recommended method for the complete destruction of peptide compounds.

Quantitative Data Summary
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Parameter

Condition

Duration/Value

Storage of Lyophilized Peptide

Long-term

-20°C to -80°C

Short-term

4°C or colder

Storage of Reconstituted

Peptide

Long-term

-20°C to -80°C

Short-term

2°Cto 8°C

Experimental Workflow
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Workflow for Safe Handling of Histone H3 (1-34)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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